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Compound of Interest

Compound Name:
1-(3-Bromopropyl)piperidine

hydrobromide

Cat. No.: B1342162 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents are paramount to ensuring laboratory safety and environmental compliance.

This guide provides a detailed, step-by-step procedure for the safe disposal of 1-(3-
Bromopropyl)piperidine hydrobromide, a compound classified with potential hazards

including skin and eye irritation.[1][2] Adherence to these protocols is crucial for minimizing

risks and maintaining a safe research environment.

Key Safety and Hazard Information
Before handling 1-(3-Bromopropyl)piperidine hydrobromide, it is essential to be aware of its

properties and associated hazards. This information is critical for implementing appropriate

safety measures.
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Property Value

Chemical Formula C8H17Br2N

CAS Number 58689-34-2

Appearance White to Light yellow powder to crystal

Hazards
Skin irritation (Category 2), Specific target organ

toxicity – single exposure (Category 3)[1]

Storage
Store in a well-ventilated place. Keep container

tightly closed and locked up.[2][3]

Personal Protective Equipment (PPE)
When handling 1-(3-Bromopropyl)piperidine hydrobromide, especially during disposal

procedures, the use of appropriate personal protective equipment is mandatory. This includes:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area.[2] If dust formation is likely, a suitable

respirator should be worn.[1]

Step-by-Step Disposal Protocol
The guiding principle for the disposal of 1-(3-Bromopropyl)piperidine hydrobromide is to

treat it as hazardous chemical waste. It must be disposed of through an approved waste

disposal plant in accordance with local, state, and federal regulations.[2][3][4] Do not dispose of

this chemical down the drain or in regular trash.

Experimental Protocol: Waste Segregation and Containment

Waste Identification: Clearly identify the waste as "1-(3-Bromopropyl)piperidine
hydrobromide".
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Container Selection:

Use a dedicated, sealable, and chemically compatible waste container. The container

should be clearly labeled as "Hazardous Waste".

Ensure the container is in good condition, free from leaks or cracks.

Waste Transfer:

Carefully transfer the waste solid into the designated hazardous waste container. Avoid

creating dust.

If dealing with a solution, transfer the liquid waste into a compatible, sealed container.

Labeling:

The hazardous waste label must include:

The full chemical name: "1-(3-Bromopropyl)piperidine hydrobromide"

The CAS number: "58689-34-2"

The hazard characteristics (e.g., "Skin Irritant," "Toxic")

The date of accumulation.

Temporary Storage:

Store the sealed and labeled waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area.

This area should be away from incompatible materials.

Disposal Request:

Arrange for pickup by your institution's licensed hazardous waste disposal service. Follow

your organization's specific procedures for requesting a waste pickup.
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Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 1-(3-
Bromopropyl)piperidine hydrobromide.
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Caption: Logical workflow for the safe disposal of 1-(3-Bromopropyl)piperidine
hydrobromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1342162?utm_src=pdf-body
https://www.benchchem.com/product/b1342162?utm_src=pdf-body
https://www.benchchem.com/product/b1342162?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/piperidine-1-3-bromopropyl-hydrobromide.htm
https://www.fishersci.com/store/msds?partNumber=AC107291000&countryCode=US&language=en
https://www.sigmaaldrich.com/KR/ko/sds/sial/104094?userType=undefined
https://www.fishersci.com/store/msds?partNumber=CC34010DA&productDescription=1-3-BROMOPHENYL+PIPERID+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b1342162#1-3-bromopropyl-piperidine-hydrobromide-proper-disposal-procedures
https://www.benchchem.com/product/b1342162#1-3-bromopropyl-piperidine-hydrobromide-proper-disposal-procedures
https://www.benchchem.com/product/b1342162#1-3-bromopropyl-piperidine-hydrobromide-proper-disposal-procedures
https://www.benchchem.com/product/b1342162#1-3-bromopropyl-piperidine-hydrobromide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1342162?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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